Cas no 107975-92-8 (1,3,5-Benzenetricarboxamide, N,N',N''-trioctyl-)

• Product Name: 1,3,5-Benzenetricarboxamide, N,N',N''-trioctyl-
• CAS No: 107975-92-8
• MF: C₃₃H₅₇N₃O₃
• MW: 543.823989629745
• CID: 1184813
• PubChem ID: 13999235
• Update Time: 2025-04-20

1,3,5-Benzenetricarboxamide, N,N',N''-trioctyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetricarboxamide, N,N',N''-trioctyl-
• 1-N,3-N,5-N-trioctylbenzene-1,3,5-tricarboxamide
• N1,N3,N5-Trioctylbenzene-1,3,5-tricarboxamide
• DTXSID40553969
• N~1~,N~3~,N~5~-Trioctylbenzene-1,3,5-tricarboxamide
• 107975-92-8
• SCHEMBL6437809

• Inchi： 1S/C33H57N3O3/c1-4-7-10-13-16-19-22-34-31(37)28-25-29(32(38)35-23-20-17-14-11-8-5-2)27-30(26-28)33(39)36-24-21-18-15-12-9-6-3/h25-27H,4-24H2,1-3H3,(H,34,37)(H,35,38)(H,36,39)
• InChI Key： HVHZKCRRIADHDW-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)C(NCCCCCCCC)=O)C(NCCCCCCCC)=O)NCCCCCCCC

Computed Properties

• Exact Mass: 543.43999269g/mol
• Monoisotopic Mass: 543.43999269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 24
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 87.3Ų